Cas no 1805006-79-4 (3-(Difluoromethyl)-2-methoxy-5-(trifluoromethyl)pyridine)

• Product Name: 3-(Difluoromethyl)-2-methoxy-5-(trifluoromethyl)pyridine
• CAS No: 1805006-79-4
• MF: C₈H₆F₅NO
• MW: 227.131359577179
• CID: 4847751
• Update Time: 2025-06-26

3-(Difluoromethyl)-2-methoxy-5-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 3-(Difluoromethyl)-2-methoxy-5-(trifluoromethyl)pyridine

• Inchi： 1S/C8H6F5NO/c1-15-7-5(6(9)10)2-4(3-14-7)8(11,12)13/h2-3,6H,1H3
• InChI Key： OOJIJXPEDFUWQP-UHFFFAOYSA-N
• SMILES： FC(C1C(=NC=C(C(F)(F)F)C=1)OC)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 208
• XLogP3: 2.7
• Topological Polar Surface Area: 22.1

Additional information on 3-(Difluoromethyl)-2-methoxy-5-(trifluoromethyl)pyridine

3-(Difluoromethyl)-2-methoxy-5-(trifluoromethyl)pyridine: A Comprehensive Overview

The compound CAS No. 1805006-79-4, also known as 3-(Difluoromethyl)-2-methoxy-5-(trifluoromethyl)pyridine, is a highly specialized organic molecule with significant applications in various fields. This compound belongs to the class of pyridines, which are six-membered aromatic heterocycles containing one nitrogen atom. The presence of multiple fluorinated substituents, including a difluoromethyl group at position 3 and a trifluoromethyl group at position 5, along with a methoxy group at position 2, imparts unique chemical properties to this molecule.

The synthesis of 3-(Difluoromethyl)-2-methoxy-5-(trifluoromethyl)pyridine involves a series of carefully designed organic reactions. The starting material is typically a pyridine derivative, which undergoes fluorination, alkylation, and methylation steps to introduce the desired substituents. Recent advancements in fluorination techniques have enabled higher yields and better control over the stereochemistry of the product. Researchers have also explored the use of microwave-assisted synthesis to accelerate the reaction process while maintaining product quality.

One of the most notable applications of this compound is in the field of agrochemistry. Studies have shown that 3-(Difluoromethyl)-2-methoxy-5-(trifluoromethyl)pyridine exhibits potent pesticidal activity against a wide range of agricultural pests. Its ability to inhibit key enzymes in insect metabolism makes it an effective candidate for developing new generations of pesticides. Furthermore, its low toxicity profile towards non-target organisms has made it a preferred choice in sustainable agriculture practices.

In addition to its pesticidal applications, this compound has also found utility in pharmaceutical research. The trifluoromethyl group is known to enhance the lipophilicity and bioavailability of drug molecules, making it an attractive substituent in drug design. Recent studies have explored its potential as a lead compound for developing treatments against metabolic disorders and infectious diseases. Its ability to modulate cellular signaling pathways has been extensively investigated using advanced computational modeling techniques.

The structural uniqueness of CAS No. 1805006-79-4 also lends itself to applications in materials science. The molecule's ability to form stable coordination complexes with transition metals has been leveraged in the development of novel catalysts for industrial processes. Researchers have reported enhanced catalytic activity in reactions involving olefin metathesis and cross-coupling reactions when this compound is used as a ligand.

From an environmental standpoint, the stability and biodegradability of 3-(Difluoromethyl)-2-methoxy-5-(trifluoromethyl)pyridine have been thoroughly evaluated. Studies indicate that the compound undergoes rapid degradation under aerobic conditions, minimizing its environmental footprint. This property is particularly important for its use in agricultural and pharmaceutical applications where environmental safety is a critical concern.

In conclusion, CAS No. 1805006-79-4, or 3-(Difluoromethyl)-2-methoxy-5-(trifluoromethyl)pyridine, stands out as a versatile and valuable molecule with diverse applications across multiple disciplines. Its unique chemical structure, combined with recent advancements in synthesis and application techniques, positions it as a key player in future innovations within agrochemistry, pharmacology, and materials science.